Cas no 921570-83-4 (2,6-difluoro-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

• Product name: 2,6-difluoro-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• CAS No: 921570-83-4
• MF: C₁₉H₁₅F₂N₃O₂
• MW: 355.338111162186
• CID: 6520016

2,6-difluoro-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• 2,6-difluoro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide

• Inchi： 1S/C19H15F2N3O2/c20-14-7-4-8-15(21)18(14)19(26)22-11-12-24-17(25)10-9-16(23-24)13-5-2-1-3-6-13/h1-10H,11-12H2,(H,22,26)
• InChI Key： DFCIWZDJIZLTFE-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

Compound CAS No. 921570-83-4: 2,6-Difluoro-N-[2-(6-Oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide

The compound CAS No. 921570-83-4, also known as 2,6-difluoro-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a benzamide core with fluorine substituents at the 2 and 6 positions, as well as a substituted pyridazine ring system attached via an ethyl group.

The synthesis of CAS No. 921570-83-4 involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. The presence of the pyridazine ring, particularly in its oxidized form (6-oxo), introduces unique electronic properties that enhance the molecule's reactivity and stability. This makes it an attractive candidate for further functionalization in drug discovery programs.

Recent studies have highlighted the potential of CAS No. 921570-83-4 as a lead compound in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, such as kinases, proteases, and other enzymes involved in disease pathways. For instance, the fluorine atoms at positions 2 and 6 of the benzamide moiety are known to enhance lipophilicity and improve drug-like properties such as bioavailability and metabolic stability.

The pyridazine ring system in this compound has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronics and materials science. Researchers have explored its use in constructing advanced materials for light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

In terms of pharmacological activity, CAS No. 921570-83-4 has demonstrated moderate inhibitory effects on certain cancer cell lines in vitro. These findings suggest that further optimization of its structure could lead to more potent anti-cancer agents with improved selectivity and efficacy. Additionally, its ability to modulate key signaling pathways makes it a valuable tool for studying cellular mechanisms in disease states.

The development of CAS No. 921570-83-4 has been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have been instrumental in confirming the compound's purity and structural integrity during the synthesis process.

In conclusion, CAS No. 921570-83-4 represents a promising compound with multifaceted applications across chemistry and biology. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial development efforts.